Cas no 1337606-28-6 (2-Bromo-1-(4-bromo-2-(difluoromethoxy)phenyl)ethanone)

2-Bromo-1-(4-bromo-2-(difluoromethoxy)phenyl)ethanone is a brominated aromatic ketone derivative featuring a difluoromethoxy substituent, which enhances its reactivity and utility in organic synthesis. The presence of two bromine atoms at distinct positions increases its versatility as an intermediate for cross-coupling reactions, such as Suzuki or Heck couplings, while the difluoromethoxy group contributes to its stability and potential bioactivity. This compound is particularly valuable in pharmaceutical and agrochemical research, where its structural motifs are leveraged for the development of novel active ingredients. Its well-defined reactivity profile makes it a reliable building block for constructing complex molecular architectures.
2-Bromo-1-(4-bromo-2-(difluoromethoxy)phenyl)ethanone structure
1337606-28-6 structure
Product Name:2-Bromo-1-(4-bromo-2-(difluoromethoxy)phenyl)ethanone
CAS No:1337606-28-6
MF:C9H6Br2F2O2
MW:343.947548389435
CID:4937124
Update Time:2025-06-06

2-Bromo-1-(4-bromo-2-(difluoromethoxy)phenyl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-1-(4-bromo-2-(difluoromethoxy)phenyl)ethanone
    • 2-bromo-1-[4-bromo-2-(difluoromethoxy)phenyl]ethanone
    • Ethanone, 2-bromo-1-[4-bromo-2-(difluoromethoxy)phenyl]-
    • Inchi: 1S/C9H6Br2F2O2/c10-4-7(14)6-2-1-5(11)3-8(6)15-9(12)13/h1-3,9H,4H2
    • InChI Key: NFLGVIZBHMHPJM-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(C(CBr)=O)=C(C=1)OC(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 226
  • XLogP3: 4
  • Topological Polar Surface Area: 26.3

2-Bromo-1-(4-bromo-2-(difluoromethoxy)phenyl)ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019124717-1g
2-Bromo-1-(4-bromo-2-(difluoromethoxy)phenyl)ethanone
1337606-28-6 95%
1g
550.76 USD 2021-06-16

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